[4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone

Medicinal Chemistry CNS Drug Discovery Pharmacokinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H17FN6O
Molecular Weight 352.4 g/mol
Cat. No. B4490676
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Technical Parameters


Basic Identity
Product Name[4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone
Molecular FormulaC18H17FN6O
Molecular Weight352.4 g/mol
Structural Identifiers
SMILESC1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=C(C=C3)N4C=NN=N4
InChIInChI=1S/C18H17FN6O/c19-16-3-1-2-4-17(16)23-9-11-24(12-10-23)18(26)14-5-7-15(8-6-14)25-13-20-21-22-25/h1-8,13H,9-12H2
InChIKeyYKEPTZZWGYLJGW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes19 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement Guide: [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone


The compound [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone (C18H17FN6O, MW 352.37) is a synthetic small molecule featuring a piperazine ring substituted with a 2-fluorophenyl group at one nitrogen and a 4-(1H-tetrazol-1-yl)phenyl methanone at the other . This architecture places it within a class of arylpiperazine–tetrazole hybrids actively investigated for neurological and oncological applications [1]. Its physicochemical profile, including a logP of 2.17 and a polar surface area of 59.6 Ų, aligns with properties desirable for CNS drug discovery screening libraries .

CNS probe Arylpiperazine-tetrazole scaffold for neurotransmitter transporter (GlyT1, NET, DAT) research
SAR tool Ortho-fluorine substitution enables fluorine-walk SAR and permeability optimization studies
Oncology screening Class-level evidence supports exploration in breast cancer cell-model panels

Why [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone Has No Generic Substitute


The specific substitution pattern on the arylpiperazine core is a critical determinant of biological target engagement and selectivity. In this compound class, even minor modifications, such as the position of a fluorine atom on the phenyl ring, have been shown to profoundly alter inhibitory activity. Literature on related arylpiperazine–tetrazoles demonstrates that potency differences between close analogs can be substantial, with IC50 values varying by an order of magnitude depending solely on the aryl substitution pattern, as observed in monoamine reuptake inhibitor series [1]. A direct structural analog lacking the 2-fluorine substitution, (4-phenylpiperazin-1-yl)[4-(1H-tetrazol-1-yl)phenyl]methanone (ChemDiv D633-0095), exhibits altered physicochemical properties, including a lower logP (1.99 vs. 2.17) and different hydrogen-bonding capacity, which will impact membrane permeability and target binding . This evidence establishes that generic replacement without careful consideration of these specific molecular features introduces significant experimental variability.

Target Compound
Potential Substitute
Interchangeability Risk
2-Fluorophenylpiperazine tetrazole
Des-fluoro analog (D633-0095)
Altered lipophilicity may shift CNS permeability profile and target engagement
Differences in hydrogen-bonding capacity may affect binding affinity and selectivity

Quantitative Evidence for [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone


Lipophilicity (logP) vs. Des-Fluoro Analog

The target compound incorporates an ortho-fluorine on the piperazine N-phenyl ring, a modification known to increase lipophilicity and metabolic stability. A direct comparison with its des-fluoro analog, (4-phenylpiperazin-1-yl)[4-(1H-tetrazol-1-yl)phenyl]methanone, reveals a quantifiable difference in logP . This increase in logP is expected to enhance passive membrane permeability and blood-brain barrier penetration, a critical parameter for CNS-targeted probes [1].

Lipophilicity vs. Des-Fluoro
Head-to-head
logP 2.17
vs 1.99 (des-fluoro analog)
Δ +0.18
Supports higher CNS permeability expectation
In silico prediction; experimental validation recommended
Medicinal Chemistry CNS Drug Discovery Pharmacokinetics

Class-Level Cytotoxicity in Breast Cancer Model

While specific data for the target compound is not publicly available, a closely related compound from the same phenyltetrazole methanone class, (4-(1H-tetrazol-1-yl)phenyl)(4-((4-chlorophenyl)sulfonyl)piperazin-1-yl)methanone, demonstrates potent and selective cytotoxicity in a relevant breast cancer model [1]. This class-level data provides a benchmark for activity and suggests that the 4-(1H-tetrazol-1-yl)phenyl methanone scaffold is capable of conferring significant biological effects.

Class-level cytotoxicity
Class-level
IC50 4.48 μM, SI 35.6
Analog: 4-chlorophenylsulfonyl derivative
Class benchmark for oncology screening context
Data from closely related analog, not target compound
Oncology Breast Cancer Structure-Activity Relationship

Patent Validation of GlyT1 & Transporter Inhibition

The structural motif of the target compound, specifically the combination of a 2-fluorophenylpiperazine with a methanone linker, overlaps with pharmacophores described in patents for Glycine Transporter 1 (GlyT1) inhibitors and dual norepinephrine/dopamine reuptake inhibitors [1][2]. This patent activity validates the pharmaceutical relevance of this precise heterocyclic arrangement and highlights it as a privileged scaffold for neurological applications.

Patent scaffold validation
Class-level
GlyT1/NET/DAT pharmacophore overlap
Supports transporter target probe research use
Patent review; in vivo activity reported for analogs
Neuroscience GlyT1 Inhibition Drug Repurposing

Application Scenarios for [4-(2-fluorophenyl)piperazin-1-yl][4-(1H-tetrazol-1-yl)phenyl]methanone


CNS Screening Library for Transporter Targets

The quantifiably higher logP of 2.17 relative to the des-fluoro analog (logP 1.99) makes this the superior choice for assembling a CNS-focused screening deck targeting neurotransmitter transporters like GlyT1, NET, or DAT. The evidence from patent literature confirms the scaffold's suitability for these targets , and the improved lipophilicity directly addresses the critical need for passive BBB permeability in hit discovery [1].

Fluorine-Walk SAR Probe

This compound serves as a precise tool for medicinal chemistry teams exploring the impact of ortho-fluorination. By directly comparing its activity profile to the des-fluoro analog (ChemDiv D633-0095) , researchers can quantify the 'fluorine walk' effect on target potency and selectivity, a fundamental SAR exercise in lead optimization.

Reference Compound for Cancer Viability Screening

Based on the class-level evidence of potent and selective cytotoxicity (IC50 = 4.48 μM, SI = 35.6) for a closely related phenyltetrazole methanone [1], this compound is well-positioned as a starting point for a secondary screen or a chemical probe in oncology, particularly for estrogen receptor-positive (luminal) breast cancer models.

Application
Selection Property
Validation Focus
CNS Transporter Probe Development
Enhanced lipophilicity for BBB permeability research
LogP comparison and transporter assay panel
Fluorine-Walk SAR Exploration
Ortho-fluorophenyl substitution pattern
Potency shift assessment vs. des-fluoro analog
Breast Cancer Cell-Model Screening
Phenyltetrazole methanone scaffold
Cytotoxicity and selectivity in luminal breast cancer lines
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